Cas no 16584-05-7 (1H-Benzotriazole,1-ethyl-)

1H-Benzotriazole,1-ethyl- structure
1H-Benzotriazole,1-ethyl- structure
1H-Benzotriazole,1-ethyl-
16584-05-7
C8H9N3
147.17716
157368
27939

1H-Benzotriazole,1-ethyl- Properties

Names and Identifiers

    • 1H-Benzotriazole,1-ethyl-
    • 1-Ethyl-1H-benzotriazole
    • 1-ethylbenzotriazole
    • 1-ethyl-1H-1,2,3-benzotriazole
    • 1H-1,2,3-benzotriazole, 1-ethyl-
    • BRN 0127548
    • 4-26-00-00096 (Beilstein Handbook Reference)
    • InChI=1/C8H9N3/c1-2-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H
    • 1H-BENZOTRIAZOLE, 1-ETHYL-
    • DTXSID40168032
    • BDBM50234606
    • 1-Ethyl-1H-benzo[d][1,2,3]triazole
    • starbld0041491
    • SCHEMBL45852
    • Benzotriazole, 1-ethyl-
    • 16584-05-7
    • CHEMBL4097403
    • +Expand
    • VGCWCUQMEWJQSU-UHFFFAOYSA-N
    • InChI=1S/C8H9N3/c1-2-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H3
    • C(N1C2C=CC=CC=2N=N1)C

Computed Properties

  • 147.07977
  • 0
  • 2
  • 1
  • 147.08
  • 11
  • 137
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.6
  • 30.7A^2

Experimental Properties

  • 30.71
  • 1.634
  • 279.7°Cat760mmHg
  • 122.9°C
  • 1.19

1H-Benzotriazole,1-ethyl- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0079UQ-250mg
1H-Benzotriazole,1-ethyl-
16584-05-7 98%
250mg
$299.00 2024-06-19
A2B Chem LLC
AD38562-250mg
1H-Benzotriazole,1-ethyl-
16584-05-7 98%
250mg
$260.00 2024-04-20
eNovation Chemicals LLC
Y1264689-250mg
1H-Benzotriazole,1-ethyl-
16584-05-7 98%
250mg
$570

1H-Benzotriazole,1-ethyl- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetone
1.2 -
2.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Acetonitrile
2.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

1H-Benzotriazole,1-ethyl- Raw materials

1H-Benzotriazole,1-ethyl- Preparation Products

1H-Benzotriazole,1-ethyl- Related Literature

  • 1. Addition reactions of heterocyclic compounds. Part L. Reactions of 1-alkylbenzotriazoles and benzo[c]cinnolines with dimethyl acetylenedicarboxylate
    P. J. Abbott,R. M. Acheson,M. W. Foxton,N. R. Raulins,G. E. Robinson J. Chem. Soc. Perkin Trans. 1 1972 2182
  • 2. The chemistry of N-substituted benzotriazoles. Part 1.1-(Chloromethyl)benzotriazole
    Alan R. Katritzky,Stanislaw Rachwal,Kenneth C. Caster,Fatma Mahni,Kam Wah Law,Olga Rubio J. Chem. Soc. Perkin Trans. 1 1987 781

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